Cas no 1261949-61-4 (3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid)

• Product Name: 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid
• CAS No: 1261949-61-4
• MF: C₁₄H₈ClFO₄
• MW: 294.662326812744
• MDL: MFCD18321514
• CID: 2765465
• PubChem ID: 53227387
• Update Time: 2025-05-20

3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID80690943
• 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid, 95%
• 1261949-61-4
• MFCD18321514
• 3-(4-CARBOXY-3-FLUOROPHENYL)-4-CHLOROBENZOIC ACID
• 6-Chloro-3'-fluoro[1,1'-biphenyl]-3,4'-dicarboxylic acid
• 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid

• MDL： MFCD18321514
• Inchi： 1S/C14H8ClFO4/c15-11-4-2-8(13(17)18)5-10(11)7-1-3-9(14(19)20)12(16)6-7/h1-6H,(H,17,18)(H,19,20)
• InChI Key： ZMGHFNTZPJJBMJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(C(=O)O)=C(C=1)F

Computed Properties

• Exact Mass: 294.0095146Da
• Monoisotopic Mass: 294.0095146Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid

Introduction to 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid (CAS No. 1261949-61-4)

3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid, identified by the chemical abstracts service number CAS No. 1261949-61-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This benzoic acid derivative features a unique structural configuration, incorporating both a carboxy group and a chloro substituent on a benzene ring, with an additional fluorine atom at the 3-position. Such structural attributes make it a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The compound’s molecular structure, characterized by its aromatic system and functional groups, lends itself to diverse chemical interactions. The presence of the carboxy group (-COOH) at the 4-position enhances its solubility in polar solvents and allows for potential ionization, making it suitable for biological assays. Meanwhile, the chloro substituent (-Cl) at the 4-position can influence electronic properties and reactivity, enabling further derivatization or functionalization. The fluorine atom at the 3-position introduces additional electronic effects, which can modulate metabolic stability and binding affinity in biological targets.

In recent years, 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid has been explored in several cutting-edge research areas. One of the most notable applications is in the development of novel inhibitors targeting enzyme-protein interactions. Its structural motif resembles that of known bioactive molecules, making it a valuable scaffold for designing small-molecule drugs that can modulate enzyme activity. For instance, studies have suggested its potential as an inhibitor for certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders.

Moreover, the compound has been investigated for its role in synthetic chemistry as a building block for more complex molecules. The combination of a carboxy, chloro, and fluorine substituent provides multiple sites for chemical modification, allowing researchers to tailor its properties for specific applications. This versatility has made it a focal point in efforts to develop new pharmaceuticals with improved pharmacokinetic profiles or enhanced therapeutic efficacy.

Recent advancements in computational chemistry have further highlighted the significance of 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid. Molecular docking studies have demonstrated its binding potential to several protein targets, including those involved in metabolic pathways and signal transduction. These computational insights have guided experimental efforts to optimize its structure for better bioactivity. Such interdisciplinary approaches underscore the compound’s potential as a lead molecule in drug discovery pipelines.

The synthesis of 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid also presents interesting challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to achieve high yields and purity. However, recent innovations in green chemistry have led to more efficient synthetic methodologies, reducing waste and improving sustainability. These advancements not only enhance the accessibility of the compound but also align with global efforts to promote environmentally responsible chemical synthesis.

From a pharmacological perspective, the unique structural features of 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid contribute to its potential therapeutic applications. The interplay between its functional groups influences its interactions with biological targets, potentially leading to selective inhibition or activation of specific pathways. This selectivity is crucial for minimizing side effects and maximizing therapeutic benefits. Ongoing clinical trials and preclinical studies are exploring these possibilities further, with early results showing promising signs of efficacy in models of inflammation and neurodegeneration.

The compound’s role in academic research is also noteworthy. It serves as a model system for understanding structure-activity relationships (SAR) in benzoic acid derivatives. By systematically modifying its structure or studying analogs with different substituents, researchers can gain insights into how molecular architecture influences biological activity. These findings not only advance fundamental knowledge but also inform the design of next-generation drugs.

Looking ahead, the future prospects for 3-(4-Carboxy-3-fluorophenyl)-4-chlorobenzoic acid appear bright, driven by ongoing research and technological innovations. As computational methods improve and synthetic techniques evolve, new opportunities will emerge to explore its potential fully. Collaborative efforts between academia and industry are likely to accelerate its translation from laboratory research to clinical application, bringing novel therapeutic options to patients worldwide.